N-(4-cyclopropylphenyl)prop-2-enamide

• IUPAC Name: N-(4-cyclopropylphenyl)prop-2-enamide
• InChI: InChI=1S/C12H13NO/c1-2-12(14)13-11-7-5-10(6-8-11)9-3-4-9/h2,5-9H,1,3-4H2,(H,13,14)
• InChI Key: XNALRQRPKWNMSV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=C(C=C1)C2CC2
• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol

Description

N-(4-cyclopropylphenyl)prop-2-enamide is an acrylamide derivative featuring a cyclopropyl-substituted phenyl group attached to the amide nitrogen. The cyclopropyl group—a small, strained ring—may enhance metabolic stability and modulate electronic properties compared to bulkier substituents (e.g., phenoxy or isobutyl).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-cyclopropylphenyl)prop-2-enamide typically involves the reaction of 4-cyclopropylphenylamine with acryloyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving automated systems for precise control of reaction parameters and efficient purification methods.

Chemical Reactions Analysis

Types of Reactions

N-(4-cyclopropylphenyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

N-(4-cyclopropylphenyl)prop-2-enamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-(4-cyclopropylphenyl)prop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The substituent on the phenyl ring significantly influences molecular weight, lipophilicity, and electronic properties. Key analogs include:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	Key Features	Reference
N-(4-phenoxyphenyl)prop-2-enamide	4-phenoxy	C15H13NO2	247.27	Bulky substituent; patent relevance
N-(4-ethynylphenyl)prop-2-enamide	4-ethynyl	C11H9NO	171.20	Linear alkyne; synthetic versatility
(2E)-N-(3-chloro-4-fluorophenyl)-3-[4-(2-methylpropyl)phenyl]prop-2-enamide	3-Cl, 4-F, 4-isobutyl	C19H19ClFNO	331.81	Halogens enhance binding; high MW
(2E)-N-benzyl-3-[4-(2-methylpropyl)phenyl]prop-2-enamide	Benzyl, 4-isobutyl	C20H23NO	293.40	Increased lipophilicity

Key Observations:

• Cyclopropyl vs.
• Ethynyl Group: The ethynyl substituent (C≡CH) in N-(4-ethynylphenyl)prop-2-enamide enables click chemistry applications, a trait absent in the cyclopropyl analog .
• Halogenated Derivatives: Chlorine and fluorine in ’s compound may enhance target binding via halogen bonds but could increase toxicity risks .